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Compound of Interest

2-Hydroxy-5-
Compound Name:
methoxybenzaldehyde

cat. No.: B1199172

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling
precautions for 2-Hydroxy-5-methoxybenzaldehyde (CAS No. 672-13-9), a key intermediate
in various synthetic pathways. Adherence to these guidelines is crucial to ensure the safety of
laboratory personnel and the integrity of research outcomes. This document outlines the
hazardous properties, personal protective measures, emergency procedures, and the
experimental basis for these recommendations.

Hazard Identification and Classification

2-Hydroxy-5-methoxybenzaldehyde is classified as a hazardous chemical. The primary
hazards are skin irritation, serious eye irritation, and potential respiratory irritation.[1][2][3][4]

GHS Classification:
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Hazard Class Category Hazard Statement
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye

Irritation

irritation

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory

irritation

Physicochemical and Toxicological Data

A summary of the key quantitative data for 2-Hydroxy-5-methoxybenzaldehyde is presented

below for easy reference and comparison.

Table 1: Physicochemical Properties

Property Value Reference
Molecular Formula CsHsOs3 [31[5]
Molecular Weight 152.15 g/mol [3]

Melting Point 4 °C (lit.) [5][6]
Boiling Point 248 °C [7]

Flash Point 113 °C (235.4 °F) - closed cup [5][8]
Density 1.219 g/mL at 25 °C (lit.) [518]

Vapor Pressure

0.016 mmHg at 25 °C

[7]

Solubility

Slightly soluble in water

[7]

Table 2: Toxicological Data
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Test Species Route Result Reference

LD50 (Lethal

Mouse Intraperitoneal 125 mg/k 6
Dose 50) P I o]
3,300 mg/kg
LD50 (Lethal
Rat Oral (OECD Test [4]

Dose 50) o
Guideline 401)

LD50 (Lethal

Rabbit Dermal > 5,010 mg/kg [4]
Dose 50)

Experimental Protocols for Hazard Assessment

The hazard classifications of 2-Hydroxy-5-methoxybenzaldehyde are based on standardized
experimental protocols, primarily those established by the Organisation for Economic Co-
operation and Development (OECD).

Acute Oral Toxicity (OECD Test Guideline 401)

This guideline, though now largely replaced by alternative methods, provides a basis for
understanding acute oral toxicity data. The test involves the oral administration of the
substance in graduated doses to several groups of experimental animals, typically rodents.[4]
Observations of effects and mortality are made over a set period. The LD50, the statistically
derived single dose that can be expected to cause death in 50% of the animals, is then
calculated.[4] Key steps in the protocol include:

o Test Animals: Healthy, young adult rodents of a commonly used laboratory strain are
selected. Animals are acclimatized to the laboratory conditions before the study.[4]

o Dosage: The substance is administered in a single dose by gavage. At least three dose
levels are typically used, with the aim of identifying a dose that causes no mortality and one
that causes 100% mortality.[4]

» Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days after administration.[4]
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o Pathology: A gross necropsy is performed on all animals at the end of the observation
period.[4]

Skin Irritation (Based on OECD Test Guideline 404 &
439)

The "Causes skin irritation (Category 2)" classification is determined through in vivo or in vitro
testing.

e In Vivo (OECD 404): A single dose of the test substance is applied to a small area of the skin
of an animal, typically a rabbit.[9][10] The treated area is observed for signs of erythema
(redness) and edema (swelling) at specific intervals.[10] The severity of these reactions is
scored and used to classify the substance.[10]

e In Vitro (OECD 439): This method uses reconstructed human epidermis (RhE) models to
assess skin irritation, avoiding the use of live animals.[1][7] The test chemical is applied to
the surface of the RhE tissue. Cell viability is then measured, typically using an MTT assay. A
reduction in cell viability below a certain threshold indicates that the chemical is an irritant.[1]

[2]

Serious Eye Irritation (Based on OECD Test Guideline
405)

The "Causes serious eye irritation (Category 2A)" classification is determined by applying the
test substance to the eye of an animal, usually a rabbit. The protocol involves:

» Application: A single dose of the substance is applied into the conjunctival sac of one eye.[3]
[11] The other eye serves as a control.[11]

o Observation: The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) for
effects on the cornea, iris, and conjunctiva.[3]

e Scoring: Lesions are scored according to a standardized system to determine the level of
irritation.[11] The reversibility of the effects is also assessed.[3]

Flash Point Determination
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The flash point is determined using a closed-cup method, such as the Pensky-Martens closed
cup tester (ASTM D93) or a similar standard.[8][12] The general procedure involves:

e Heating: The substance is heated in a closed cup at a controlled rate.[12]

« Ignition Source: A small flame is periodically introduced into the vapor space above the
liquid.[12]

o Flash Point: The flash point is the lowest temperature at which the vapors ignite to produce a
flash.[12][13][14]

Safe Handling and Storage
Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling 2-Hydroxy-5-
methoxybenzaldehyde. The following PPE is mandatory:

o Eye/Face Protection: Wear chemical safety goggles and a face shield.[2] Eye protection
must be tested and approved under appropriate government standards such as NIOSH (US)
or EN 166 (EU).[2][7]

» Skin Protection: Handle with gloves that have been inspected prior to use.[2] Wear
appropriate protective clothing to prevent skin exposure.[7]

o Respiratory Protection: Use in a well-ventilated area.[7][11] If dust or aerosols may be
generated, a NIOSH-approved respirator with an appropriate cartridge is required.[8]

Handling Procedures

e Avoid contact with skin, eyes, and clothing.[7]
e Do not breathe dust, fume, gas, mist, vapors, or spray.[1]
e Wash hands thoroughly after handling.[1][7]

e Use only outdoors or in a well-ventilated area.[1]
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» Keep away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[7]

Storage

» Store in a tightly closed container.[7]
o Keep in a dry, cool, and well-ventilated place.[1][7]

o Store away from heat, sparks, and flame.[7]

Emergency Procedures
First-Aid Measures

 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[1][4][7] If not breathing, give artificial respiration.[7] Seek medical attention.[2][7]

o Skin Contact: Immediately wash off with soap and plenty of water while removing all
contaminated clothing and shoes.[1][7] Get medical aid if irritation develops and persists.[4]

[7]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes.[2][4][7] Immediately call a
poison center or doctor.[2]

 Ingestion: Do NOT induce vomiting.[7] Never give anything by mouth to an unconscious
person.[2][7] Rinse mouth with water and drink 2-4 cupfuls of milk or water.[7] Seek medical
attention.[2][7]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2][4]

o Specific Hazards: Emits toxic fumes under fire conditions.[4]

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[1][2][7]
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Accidental Release Measures
o Personal Precautions: Use personal protective equipment.[1][2] Ensure adequate ventilation.

[1][2] Avoid dust formation.[2]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[10]

o Methods for Containment and Cleaning Up: Absorb the spill with inert material (e.g., sand,
silica gel, acid binder, universal binder, sawdust) and place it in a suitable, closed container
for disposal.[1]

Visualized Workflows
Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 2-Hydroxy-5-
methoxybenzaldehyde from receipt to disposal.
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Safe Handling Workflow for 2-Hydroxy-5-methoxybenzaldehyde
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Caption: Logical workflow for safe handling of 2-Hydroxy-5-methoxybenzaldehyde.
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Emergency Response Logic

This diagram outlines the decision-making process in the event of an exposure or spill.

Emergency Response Logic
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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